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Introduction
Chemokine (C-X-C motif) ligand 8 (CXCL8), also known as Interleukin-8 (IL-8), is a pro-

inflammatory chemokine that plays a critical role in the recruitment and activation of neutrophils

and other leukocytes to sites of inflammation.[1][2] Its activity is implicated in a range of

inflammatory diseases and cancer progression. CXCL8 exerts its effects by binding to the G

protein-coupled receptors CXCR1 and CXCR2, initiating a cascade of downstream signaling

events that lead to cellular responses such as chemotaxis, degranulation, and angiogenesis.[1]

[3] A crucial aspect of CXCL8's biological function is its interaction with glycosaminoglycans

(GAGs) on the surface of endothelial cells, which is essential for the establishment of a

haptotactic gradient that guides leukocyte migration.

pCXCL8-1aa is a novel anti-inflammatory peptide designed to competitively inhibit the binding

of CXCL8 to GAGs, such as heparan sulfate. By disrupting this interaction, pCXCL8-1aa is

hypothesized to reduce the presentation of CXCL8 on the endothelial surface, thereby

attenuating the recruitment of neutrophils to inflammatory sites. These application notes
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provide detailed protocols for in vitro assays to characterize the inhibitory activity of pCXCL8-
1aa.

Signaling Pathway of CXCL8
CXCL8 binding to its receptors, CXCR1 and CXCR2, activates multiple intracellular signaling

pathways. The diagram below illustrates the key signaling cascades initiated by CXCL8,

leading to cellular responses like migration, proliferation, and survival.
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to Upper Chamber
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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